3-(bromomethyl)adamantan-1-ol
Description
3-(bromomethyl)adamantan-1-ol is a compound with the molecular formula C11H17BrO . It is a derivative of adamantane, a compound that can be described as the fusion of three cyclohexane rings .
Synthesis Analysis
The synthesis of unsaturated adamantane derivatives, such as 3-(bromomethyl)adamantan-1-ol, involves various methods. One method involves the reaction of 1,3-dibromoadamantane with lithium in tetrahydrofuran (THF) at room temperature .Molecular Structure Analysis
The molecular structure of 3-(bromomethyl)adamantan-1-ol is derived from adamantane, which is the most stable isomer of C10H16 . The spatial arrangement of carbon atoms in the adamantane molecule is the same as in the diamond crystal .Chemical Reactions Analysis
Adamantane derivatives are known for their high reactivity, which offers extensive opportunities for their utilization as starting materials for the synthesis of various functional adamantane derivatives . For instance, using palladium-based catalysts and triphenylphosphines, a Heck alkylation of 1-bromomethyl-adamantane with 1,3-pentadiene was carried out .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-(bromomethyl)adamantan-1-ol include a molecular weight of 245.16, a logP of 2.9803, a logD of 2.9803, and a logSw of -2.6564 . It has one hydrogen bond acceptor and one hydrogen bond donor .Safety and Hazards
Future Directions
The future directions in the field of adamantane chemistry involve the synthesis of various functional adamantane derivatives, monomers, thermally stable and high-energy fuels and oils, bioactive compounds, pharmaceuticals, and higher diamond-like bulky polymers such as diamondoids . The recent advances in creating and utilizing new materials based on natural and synthetic nanodiamonds have made it increasingly relevant to summarize and systematize these data .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(bromomethyl)adamantan-1-ol involves the conversion of adamantan-1-ol to the desired product through a series of reactions.", "Starting Materials": [ "Adamantan-1-ol", "Bromine", "Sodium hydroxide", "Sulfuric acid", "Acetone" ], "Reaction": [ "Step 1: Adamantan-1-ol is reacted with bromine in the presence of sulfuric acid to form 1-bromoadamantane.", "Step 2: 1-bromoadamantane is reacted with sodium hydroxide to form 1-adamantyl bromide.", "Step 3: 1-adamantyl bromide is reacted with formaldehyde in the presence of sodium hydroxide to form 3-(bromomethyl)adamantan-1-ol.", "Step 4: The product is purified using acetone and recrystallization." ] } | |
CAS RN |
27011-61-6 |
Product Name |
3-(bromomethyl)adamantan-1-ol |
Molecular Formula |
C11H17BrO |
Molecular Weight |
245.2 |
Purity |
95 |
Origin of Product |
United States |
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